Cas no 2076-57-5 (Threonine, O-methyl-)

• Product Name: Threonine, O-methyl-
• CAS No: 2076-57-5
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 266355
• PubChem ID: 2724875
• Update Time: 2025-04-19

Threonine, O-methyl- Chemical and Physical Properties

Names and Identifiers

• Threonine, O-methyl-
• (2S,3R)-2-amino-3-methoxy-butanoic acid
• O-Methyl threonine
• O-METHYL-L-THREONINE
• AKOS006237897
• Q27285544
• L-Threonine methyl ether
• (2S,3R)-2-amino-3-methoxybutanoic acid
• O-methyl-threonine
• CHEBI:44514
• DTXSID701031342
• DTXSID20195962
• MFCD00037767
• Butyric acid, 2-amino-3-methoxy-, L-
• OAI4PJX6XS
• O-Methyl-DL-threonine
• Threonine, O-methyl- (9CI)
• 4144-02-9
• HY-W008464
• 4385-90-4
• CHEMBL1234983
• B46A3F30-8EE8-4747-B95C-D18E65102610
• O-methylthreonine
• l-o-methylthreonine
• 2076-57-5
• FYCWLJLGIAUCCL-DMTCNVIQSA-N
• (2S,3R)-2-amino-3-methoxybutanoicacid
• H-Thr(Me)-OH
• L-Threonine, O-methyl-
• UNII-OAI4PJX6XS
• L-Thr(Me)-OH
• DS-13964
• AM82265
• (S)-2-Amino-3-methoxybutanoic acid
• SCHEMBL304488
• (2S,3R)-2-amino-3-methoxybutyric acid
• EN300-312324
• CS-W008464

• Inchi： 1S/C5H11NO3/c1-3(9-2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t3-,4+/m1/s1
• InChI Key： FYCWLJLGIAUCCL-DMTCNVIQSA-N
• SMILES： O(C)[C@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 248°Cat760mmHg
• Flash Point: 103.8°C
• PSA: 72.55